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Compound of Interest

Compound Name: 4-benzamidobutanoic acid

Cat. No.: B1328938 Get Quote

Standard Operating Procedure for 4-
Benzamidobutanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive Standard Operating Procedure (SOP) for the safe

handling, synthesis, and experimental use of 4-benzamidobutanoic acid. The information is

intended for qualified personnel in a laboratory setting.

Application Notes
4-Benzamidobutanoic acid is a chemical compound with potential applications in

pharmaceutical research and drug development. Structurally, it is a derivative of gamma-

aminobutyric acid (GABA), an inhibitory neurotransmitter in the central nervous system. The

benzoyl group attached to the amino group may modulate its biological activity, potentially

influencing its interaction with receptors, enzymes, or transport systems. Its structural similarity

to other N-acyl amino acids suggests potential roles in cellular signaling.

Potential Areas of Investigation:

Neuropharmacology: Investigation of its effects on GABAergic systems and potential as a

modulator of neuronal activity.

Enzyme Inhibition: Screening against various enzymes to identify potential inhibitory activity.
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Prodrug Development: Use as a scaffold for the development of prodrugs with improved

pharmacokinetic properties.

Material Science: Exploration as a monomer or building block in polymer synthesis.

Compound Information
Chemical and Physical Properties

Property Value

Molecular Formula C₁₁H₁₃NO₃

Molecular Weight 207.23 g/mol

IUPAC Name 4-benzamidobutanoic acid

CAS Number 35340-63-7

Appearance Beige powder/solid

Odor Odorless

Melting Point Not precisely defined, reported as a solid.

Solubility
Soluble in organic solvents such as DMSO and

ethanol.

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 3

Hazard Identification and Safety Precautions
Hazard Statements:[1][2][3]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

Precautionary Statements:[1][2][3][4]
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Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3]

P264: Wash face, hands and any exposed skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[2][3]

P271: Use only outdoors or in a well-ventilated area.[1][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][2]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[1][3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

P312: Call a POISON CENTER or doctor if you feel unwell.[1]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1][3]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[1][3]

Experimental Protocols
Synthesis of 4-Benzamidobutanoic Acid
This protocol describes a potential synthesis route from 4-aminobutanoic acid and benzoyl

chloride.
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Materials:

4-aminobutanoic acid

Benzoyl chloride

10% Sodium hydroxide (NaOH) solution

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Anhydrous magnesium sulfate (MgSO₄)

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Round bottom flask

Rotary evaporator

Procedure:

Dissolution: In a round bottom flask, dissolve 4-aminobutanoic acid in 10% NaOH solution

and cool the flask in an ice bath.

Acylation: While stirring vigorously, slowly add benzoyl chloride to the solution. Maintain the

temperature below 5°C.

Reaction: Continue stirring in the ice bath for 1 hour, then allow the reaction to warm to room

temperature and stir for an additional 2 hours.

Extraction: Transfer the reaction mixture to a separatory funnel. Add DCM and shake well.

Separation: Allow the layers to separate. Discard the aqueous layer.
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Washing: Wash the organic layer with 1 M HCl, followed by brine.

Drying: Dry the organic layer over anhydrous MgSO₄.

Filtration and Concentration: Filter the solution and concentrate the solvent using a rotary

evaporator to obtain the crude product.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water).

Reactants Reaction Steps Product

4-Aminobutanoic Acid Dissolution in NaOH

Benzoyl Chloride

Acylation at <5°C Reaction at RT Extraction with DCM Washing Drying Concentration 4-Benzamidobutanoic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-benzamidobutanoic acid.

Analytical Characterization
The identity and purity of the synthesized 4-benzamidobutanoic acid should be confirmed

using appropriate analytical techniques.
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Analytical Method Expected Results

High-Performance Liquid Chromatography

(HPLC)

A single major peak indicating the purity of the

compound. The retention time will be specific to

the compound under the given chromatographic

conditions.

Liquid Chromatography-Mass Spectrometry

(LC-MS)

Confirmation of the molecular weight of the

compound. The mass spectrum should show a

prominent peak corresponding to the [M+H]⁺ or

[M-H]⁻ ion of 4-benzamidobutanoic acid.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ¹³C NMR spectra will confirm the

chemical structure. The chemical shifts, splitting

patterns, and integration values should be

consistent with the expected structure.

In Vitro Biological Activity Screening
This protocol outlines a general workflow for screening the biological activity of 4-
benzamidobutanoic acid in a cell-based assay.

Materials:

4-benzamidobutanoic acid stock solution (in DMSO)

Cell culture medium

Appropriate cell line (e.g., neuronal cells for neuroactivity screening)

96-well plates

Assay-specific reagents (e.g., viability dyes, enzyme substrates)

Plate reader

Procedure:
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Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Prepare serial dilutions of the 4-benzamidobutanoic acid stock

solution in cell culture medium. Add the diluted compound to the wells. Include vehicle

control (DMSO) and positive/negative controls as appropriate for the assay.

Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (37°C, 5% CO₂).

Assay Measurement: Perform the specific assay according to the manufacturer's

instructions. This could involve measuring cell viability, enzyme activity, receptor binding, or

other relevant biological endpoints.

Data Analysis: Read the plate using a plate reader and analyze the data to determine the

effect of the compound. Calculate parameters such as IC₅₀ or EC₅₀ values if applicable.
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Caption: General workflow for in vitro biological activity screening.

Hypothetical Signaling Pathway
Based on its structural similarity to GABA, 4-benzamidobutanoic acid could potentially

interact with components of the GABAergic signaling pathway. The following diagram illustrates

a hypothetical mechanism of action where the compound modulates GABA receptor activity.
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Caption: Hypothetical signaling pathway for 4-benzamidobutanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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